Cas no 2034335-93-6 (3-{4-[(dimethylsulfamoyl)amino]piperidin-1-yl}-1lambda6-thiolane-1,1-dione)

• Product Name: 3-{4-[(dimethylsulfamoyl)amino]piperidin-1-yl}-1lambda6-thiolane-1,1-dione
• CAS No: 2034335-93-6
• MF: C₁₁H₂₃N₃O₄S₂
• MW: 325.448020219803
• CID: 5468032
• Update Time: 2025-05-20

3-{4-[(dimethylsulfamoyl)amino]piperidin-1-yl}-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(Dimethylsulfamoylamino)-1-(1,1-dioxothiolan-3-yl)piperidine
• 3-{4-[(dimethylsulfamoyl)amino]piperidin-1-yl}-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C11H23N3O4S2/c1-13(2)20(17,18)12-10-3-6-14(7-4-10)11-5-8-19(15,16)9-11/h10-12H,3-9H2,1-2H3
• InChI Key： KPWPJCMLBKCPBA-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1CCC(CC1)NS(N(C)C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 325.11299857 g/mol
• Monoisotopic Mass: 325.11299857 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 104
• Molecular Weight: 325.5

Additional information on 3-{4-[(dimethylsulfamoyl)amino]piperidin-1-yl}-1lambda6-thiolane-1,1-dione

3-{4-[(Dimethylsulfamoyl)Amino]Piperidin-1-Yl}-1λ6-Thiolane-1,1-Dione: A Comprehensive Overview

The compound 3-{4-[(dimethylsulfamoyl)amino]piperidin-1-yl}-1λ6-thiolane-1,1-dione, identified by the CAS number 2034335-93-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring with a thiolane dione moiety and a dimethylsulfamoyl group. The integration of these functional groups imparts the molecule with distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiolane diones in the development of advanced materials and therapeutic agents. The thiolane dione moiety in this compound is known for its ability to participate in various chemical reactions, including nucleophilic additions and cycloadditions, which are crucial for synthesizing complex molecules. Additionally, the presence of the piperidine ring introduces rigidity and flexibility into the molecule, enhancing its compatibility with diverse chemical environments.

The dimethylsulfamoyl group attached to the piperidine ring plays a pivotal role in modulating the compound's reactivity and solubility. This group is known for its strong electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. Recent research has demonstrated that such modifications can enhance the bioavailability of pharmaceutical compounds, making this compound a promising candidate for drug delivery systems.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The synthesis pathway typically begins with the preparation of intermediates containing the piperidine ring and thiolane dione moieties. These intermediates are then subjected to specific reaction conditions to introduce the dimethylsulfamoyl group and achieve the final product. The optimization of these reaction conditions has been a focal point of recent studies, aiming to improve yield and purity.

The application potential of this compound extends across multiple domains. In materials science, it has been explored as a precursor for advanced polymers and coatings due to its ability to form stable cross-links. In pharmacology, its unique structure makes it a candidate for drug design, particularly in targeting specific biological pathways. Recent advancements in computational chemistry have enabled researchers to predict its binding affinities with various biological targets, further underscoring its potential in therapeutic applications.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes degradation into less complex molecules. These findings are critical for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-{4-[(dimethylsulfamoyl)amino]piperidin-1-yl}-1λ6-thiolane-1,1-dione represents a fascinating example of how structural complexity can lead to versatile chemical properties. With ongoing research exploring its synthesis optimizations and application potentials, this compound continues to be a focal point in both academic and industrial settings. Its integration into cutting-edge technologies holds promise for advancing materials science and pharmacology while addressing pressing environmental concerns.